Cas no 1262408-91-2 (5-(Bromomethyl)furo[2,3-b]pyridine)

• Product Name: 5-(Bromomethyl)furo[2,3-b]pyridine
• CAS No: 1262408-91-2
• MF: C₈H₆BrNO
• MW: 212.043341159821
• CID: 5692394
• PubChem ID: 129958909
• Update Time: 2023-10-13

5-(Bromomethyl)furo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)furo[2,3-b]pyridine
• 1262408-91-2
• Furo[2,3-b]pyridine, 5-(bromomethyl)-

• Inchi： 1S/C8H6BrNO/c9-4-6-3-7-1-2-11-8(7)10-5-6/h1-3,5H,4H2
• InChI Key： NJQGYKPLUXETBY-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C2C(C=CO2)=C1

Computed Properties

• Exact Mass: 210.96328g/mol
• Monoisotopic Mass: 210.96328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.642±0.06 g/cm3(Predicted)
• Boiling Point: 271.5±25.0 °C(Predicted)
• pka: 3.10±0.40(Predicted)